5-(4-Ethylthiophenyl)-3-hydroxypyridine, 95%
Overview
Description
5-(4-Ethylthiophenyl)-3-hydroxypyridine, 95% (5-EHP-95%) is a chemical compound with a wide range of applications in scientific research. It is a heterocyclic compound composed of a pyridine ring and a thiophene ring. Its unique properties make it an ideal candidate for use in a variety of scientific experiments.
Scientific Research Applications
5-EHP-95% is widely used in scientific research due to its unique properties. It has been used in a variety of experiments, including organic synthesis, catalytic hydrogenation, and the synthesis of organic compounds. It has also been used in the study of organic reactions, such as the Diels-Alder reaction and the Heck reaction. Additionally, 5-EHP-95% has been used in the study of biological systems, such as the study of enzyme inhibition, protein folding, and DNA replication.
Mechanism of Action
The mechanism of action of 5-EHP-95% is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes, proteins, and DNA replication. It is believed that the compound binds to the active site of enzymes and proteins, blocking their activity. Additionally, it is believed that the compound binds to DNA, preventing it from replicating.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-EHP-95% are not fully understood. However, studies have shown that the compound has an inhibitory effect on enzymes, proteins, and DNA replication. Additionally, the compound has been shown to have antioxidant, anti-inflammatory, and anti-tumor properties.
Advantages and Limitations for Lab Experiments
The use of 5-EHP-95% in laboratory experiments has a number of advantages and limitations. One advantage is that the compound is relatively easy to synthesize, making it readily available for use in experiments. Additionally, the compound has a wide range of applications in scientific research. However, the compound has a limited solubility in water, making it difficult to use in aqueous solutions. Additionally, the compound has a limited shelf life and must be stored in a cool, dry place to maintain its effectiveness.
Future Directions
The use of 5-EHP-95% in scientific research has a number of potential future directions. One potential direction is the use of the compound in the study of drug design and development. Additionally, the compound could be used to study the effects of environmental toxins on biological systems. Additionally, the compound could be used to study the effects of environmental stressors on biological systems. Furthermore, the compound could be used in the development of new catalysts for organic synthesis. Finally, the compound could be used to study the effects of genetic mutations on biological systems.
Synthesis Methods
5-EHP-95% is synthesized using a multi-step process. The first step involves the reaction of 4-ethylthiophene with sodium hydroxide in aqueous methanol. This reaction produces the intermediate product, 4-ethylthiophene-3-carboxaldehyde. This intermediate is then reacted with anhydrous hydrogen chloride in anhydrous dichloromethane to form 4-ethylthiophene-3-hydroxy-pyridine. Finally, the 4-ethylthiophene-3-hydroxy-pyridine is reacted with sodium hydroxide in aqueous methanol to form 5-EHP-95%.
properties
IUPAC Name |
5-(4-ethylsulfanylphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS/c1-2-16-13-5-3-10(4-6-13)11-7-12(15)9-14-8-11/h3-9,15H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUEQNESBDBBTIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C2=CC(=CN=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
